Cas no 133721-88-7 (2-(2-Fluorophenyl)-2-hydroxyacetonitrile)

2-(2-Fluorophenyl)-2-hydroxyacetonitrile is a fluorinated aromatic nitrile compound featuring both hydroxyl and nitrile functional groups. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the fluorine atom enhances its reactivity and stability, allowing for selective transformations in synthetic pathways. The hydroxyl group provides a handle for further derivatization, while the nitrile moiety offers opportunities for nucleophilic addition or hydrolysis. This compound is valued for its potential in constructing complex molecular frameworks, especially in medicinal chemistry applications where fluorinated analogs are often sought for their improved bioavailability and metabolic stability.

2-(2-Fluorophenyl)-2-hydroxyacetonitrile structure

133721-88-7 structure

Product name:2-(2-Fluorophenyl)-2-hydroxyacetonitrile

CAS No:133721-88-7

MF:C₈H₆FNO

MW:151.137745380402

CID:1089668

PubChem ID:9964145

2-(2-Fluorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-Fluorophenyl)-2-hydroxyacetonitrile
- 2-Fluoro-alpha-hydroxybenzeneacetonitrile
- DB-347051
- 133721-88-7
- SCHEMBL2163400
- DTXSID90433363
- SB85176
- AGN-PC-07AEHE
- AKOS009469932
- Inchi： InChI=1S/C8H6FNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
- InChI Key： SDADKJCPTQNFRZ-UHFFFAOYSA-N
- SMILES： C1=CC=C(C(=C1)C(C#N)O)F

Computed Properties

Exact Mass: 151.043341977g/mol
Monoisotopic Mass: 151.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 44Å²

2-(2-Fluorophenyl)-2-hydroxyacetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM122291-1g	2-(2-fluorophenyl)-2-hydroxyacetonitrile	133721-88-7	95%	1g	$320	2024-08-02
Alichem	A019111639-1g	2-(2-Fluorophenyl)-2-hydroxyacetonitrile	133721-88-7	95%	1g	400.00 USD	2021-06-17
Crysdot LLC	CD12153072-1g	2-(2-Fluorophenyl)-2-hydroxyacetonitrile	133721-88-7	95+%	1g	$339	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1804188-1g	2-(2-Fluorophenyl)-2-hydroxyacetonitrile	133721-88-7	98%	1g	￥2484.00	2024-08-09